6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
370872-26-7
VCID:
VC0447746
InChI:
InChI=1S/C27H25N7O4/c1-15-23-24(21(13-28)26(29)38-27(23)33(31-15)20-8-6-5-7-9-20)18-10-11-22(37-4)19(12-18)14-32-17(3)25(34(35)36)16(2)30-32/h5-12,24H,14,29H2,1-4H3
SMILES:
CC1=C(C(=NN1CC2=C(C=CC(=C2)C3C(=C(OC4=C3C(=NN4C5=CC=CC=C5)C)N)C#N)OC)C)[N+](=O)[O-]
Molecular Formula:
C27H25N7O4
Molecular Weight:
511.5g/mol
6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
CAS No.: 370872-26-7
Main Products
VCID: VC0447746
Molecular Formula: C27H25N7O4
Molecular Weight: 511.5g/mol
CAS No. | 370872-26-7 |
---|---|
Product Name | 6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile |
Molecular Formula | C27H25N7O4 |
Molecular Weight | 511.5g/mol |
IUPAC Name | 6-amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile |
Standard InChI | InChI=1S/C27H25N7O4/c1-15-23-24(21(13-28)26(29)38-27(23)33(31-15)20-8-6-5-7-9-20)18-10-11-22(37-4)19(12-18)14-32-17(3)25(34(35)36)16(2)30-32/h5-12,24H,14,29H2,1-4H3 |
Standard InChIKey | QQMUWENQYHHSEE-UHFFFAOYSA-N |
SMILES | CC1=C(C(=NN1CC2=C(C=CC(=C2)C3C(=C(OC4=C3C(=NN4C5=CC=CC=C5)C)N)C#N)OC)C)[N+](=O)[O-] |
Canonical SMILES | CC1=C(C(=NN1CC2=C(C=CC(=C2)C3C(=C(OC4=C3C(=NN4C5=CC=CC=C5)C)N)C#N)OC)C)[N+](=O)[O-] |
PubChem Compound | 3800740 |
Last Modified | Nov 11 2021 |
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